Cas no 2172266-24-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylcyclohexane-1-carboxylic acid
• CAS No: 2172266-24-7
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6258561
• PubChem ID: 165558651
• Update Time: 2025-05-24

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylcyclohexane-1-carboxylic acid
• 2172266-24-7
• EN300-1572598
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C27H28N2O5/c1-27(15-7-6-13-23(27)25(31)32)29-24(30)14-8-16-28-26(33)34-17-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,22-23H,6-7,13,15-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： GSAZZGWUCNXBPF-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1(C)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylcyclohexane-1-carboxylic acid

Professional Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylcyclohexane-1-carboxylic Acid (CAS No. 2172266-24-7)

Compound with the CAS number 2172266-24-7 and the product name 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylcyclohexane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including the (9H-fluoren-9-yl)methoxycarbonyl moiety and the but-2-ynamido group, suggests a high degree of chemical complexity and versatility, which are crucial for designing novel therapeutic agents.

The molecular framework of this compound incorporates a cyclohexane ring substituted with an amino group and a carboxylic acid moiety, enhancing its reactivity and compatibility with various biochemical pathways. The (9H-fluoren-9-yl)methoxycarbonyl group, a common pharmacophore in drug design, is known for its stability and ability to enhance the bioavailability of therapeutic molecules. This feature makes the compound particularly valuable for developing drugs that require prolonged circulation in the bloodstream.

In recent years, there has been a growing interest in the development of molecules that can modulate protein-protein interactions (PPIs) as a strategy for treating complex diseases. The unique structural features of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylcyclohexane-1-carboxylic acid make it a promising candidate for this purpose. The compound's ability to interact with specific target proteins could lead to the development of novel therapeutic strategies for conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for constructing the complex molecular architecture. These synthetic methodologies not only highlight the technical expertise required but also underscore the importance of innovation in chemical synthesis.

One of the most intriguing aspects of this compound is its potential to serve as a building block for more complex molecules. The presence of both amine and carboxylic acid functionalities allows for further derivatization, enabling chemists to design derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where subtle modifications can significantly impact biological activity.

The pharmacological properties of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylcyclohexane-1-carboxylic acid are currently under investigation in several research laboratories. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings are particularly exciting because they could lead to the development of new drugs that target previously unexplored mechanisms.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques are being used to predict how it interacts with biological targets at the atomic level. These insights are crucial for optimizing its design and improving its pharmacological properties. By integrating experimental data with computational methods, researchers can gain a comprehensive understanding of the compound's behavior.

The development of novel pharmaceuticals is often a lengthy and resource-intensive process. However, compounds like 2172266-24-7 offer hope for accelerating this process by providing innovative starting points for drug discovery. The ability to rapidly synthesize and evaluate such molecules can significantly reduce the time required to bring new treatments to market.

In conclusion, 2-4-(9H-fluoren -9 -yl)methoxycarbonylamino)but -2 -ynamido -2 -methylcyclohexane -1 -carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, multifunctional groups, and potential applications in drug development make it a compelling subject of study. As research continues to uncover its properties and applications, this compound is poised to play a crucial role in the next generation of therapeutic agents.